![molecular formula C8H15NO3S B2420285 1-(Cyclopropylsulfonyl)piperidin-4-ol CAS No. 1343076-63-0](/img/structure/B2420285.png)
1-(Cyclopropylsulfonyl)piperidin-4-ol
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Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . A series of novel piperidin-4-ol derivatives were designed, synthesized, and evaluated for potential treatment of HIV . The compounds were obtained via an efficient synthetic route in excellent yields and have been characterized by 1 H NMR, 13 C NMR, MS, and elemental analysis .Molecular Structure Analysis
The molecular structure of “1-(Cyclopropylsulfonyl)piperidin-4-ol” is represented by the formula C8H15NO3S. The structure of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is a key component of this compound .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Scientific Research Applications
Cyclodextrins and Their Uses
Cyclodextrins, characterized by their ability to form inclusion complexes with various molecules, can significantly modify the properties of the materials they complex. This characteristic has broad applications in industrial products, technologies, and analytical methods due to cyclodextrins' inclusion complex forming capability, highlighting their utility in enhancing solubility and stability of pharmaceuticals, including potentially compounds like "1-(Cyclopropylsulfonyl)piperidin-4-ol" (E. D. Valle, 2004).
Antifungal Compounds from Piper Species
Compounds isolated from Piper species, including amides, flavonoids, and lignans, demonstrate significant antifungal activities. These findings suggest that structurally related compounds, such as "this compound", might also find applications in developing antifungal agents or agricultural fungicides, leveraging the natural bioactivity of Piper-derived compounds (Wen-Hui Xu & Xing-Cong Li, 2011).
Sulfonamide Inhibitors and Therapeutic Applications
Sulfonamide compounds, a significant class of synthetic bacteriostatic antibiotics, also find use in various clinical settings beyond their antimicrobial properties. This includes applications as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Given the sulfonamide component in "this compound", this compound might have potential applications in similar therapeutic areas or as a basis for developing new drugs with improved efficacy or reduced side effects (I. Gulcin & P. Taslimi, 2018).
Piperazine-Based Anti-Mycobacterial Compounds
Piperazine and its analogues have been extensively researched for their anti-mycobacterial properties. Given the structural relevance, "this compound" may also be investigated for its potential activity against Mycobacterium tuberculosis, including multidrug-resistant and extensively drug-resistant strains. This highlights the importance of piperazine structures in developing new anti-TB molecules, possibly guiding research into similar compounds for tuberculosis treatment or prevention (P. Girase et al., 2020).
Mechanism of Action
Target of Action
The primary target of 1-(Cyclopropylsulfonyl)piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .
Mode of Action
This compound interacts with its target, the CCR5 receptor, by anchoring to the receptor via a strong salt-bridge interaction . This interaction is facilitated by the presence of a basic nitrogen atom in the compound . The compound also contains two or more lipophilic groups, which is a common feature of most CCR5 antagonists .
Biochemical Pathways
The compound’s interaction with the CCR5 receptor affects the process of HIV-1 entry into cells . . Therefore, the compound’s action on the CCR5 receptor can potentially inhibit HIV-1 entry into cells.
Result of Action
The result of the compound’s action is the potential inhibition of HIV-1 entry into cells . This is achieved through the compound’s antagonistic activity on the CCR5 receptor . The compound’s action could potentially be used for the treatment of HIV-1 infections .
Future Directions
Piperidines, including “1-(Cyclopropylsulfonyl)piperidin-4-ol”, continue to be an important area of research in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an ongoing task of modern organic chemistry . Furthermore, the discovery and biological evaluation of potential drugs containing the piperidine moiety are among the latest scientific advances .
Properties
IUPAC Name |
1-cyclopropylsulfonylpiperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3S/c10-7-3-5-9(6-4-7)13(11,12)8-1-2-8/h7-8,10H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKOHWHZIRQNGCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCC(CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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